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Compound of Interest

Compound Name: Potassium perfluoroheptanoate

Cat. No.: B3040504 Get Quote

Potassium Perfluoroheptanoate: A Technical
Safety and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development. The information provided is synthesized from publicly available

Safety Data Sheets (SDS) and scientific literature. While efforts have been made to ensure

accuracy, this guide should not replace a formal risk assessment or supersede any institutional

or regulatory safety protocols. Data for the parent compound, perfluoroheptanoic acid (PFHpA),

and other related per- and polyfluoroalkyl substances (PFAS) may be used as surrogates

where specific data for potassium perfluoroheptanoate is unavailable; this will be clearly

indicated.

Chemical Identification and Physical Properties
Potassium perfluoroheptanoate is the potassium salt of perfluoroheptanoic acid. It belongs to

the broad class of per- and polyfluoroalkyl substances (PFAS), which are characterized by a

fully fluorinated carbon chain. This structure imparts unique properties, including chemical

stability and surface activity.

Table 1: Physical and Chemical Properties of Perfluoroheptanoic Acid (PFHpA) and Related

Compounds
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Property Value Source (Notes)

Chemical Name

Potassium

2,2,3,3,4,4,5,5,6,6,7,7,7-

tridecafluoroheptanoate

PubChem[1]

CAS Number 21049-36-5 PubChem[1]

Molecular Formula C₇F₁₃KO₂ PubChem[1]

Molecular Weight 402.15 g/mol PubChem[1]

Physical State Solid NICNAS[2] (for PFHpA)

Melting Point 31-36°C (88-97°F) NICNAS[2] (for PFHpA)

Boiling Point 177°C (351°F) NICNAS[2] (for PFHpA)

Vapor Pressure 17.7 Pa at 25°C NICNAS[2] (for PFHpA)

Water Solubility

Data not available for the

potassium salt. Charged

species like PFHpA generally

have good solubility in water.

[3]

pKa
Considered a strong acid (pKa

< 1)
NICNAS[2] (for PFHpA)

Hazard Identification and GHS Classification
Potassium perfluoroheptanoate is classified as a hazardous substance. The following table

summarizes its GHS classification based on available data. It is important to note that

classifications may vary between suppliers and regulatory bodies.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source

Reproductive Toxicity 1B

H360: May damage

fertility or the unborn

child

PubChem[4]

Specific Target Organ

Toxicity (Repeated

Exposure)

1

H372: Causes

damage to organs

(liver) through

prolonged or repeated

exposure

PubChem[4]

Toxicological Information
Specific toxicological data for potassium perfluoroheptanoate is limited. The information

presented below is largely based on studies of its parent acid, PFHpA, and other closely

related PFAS compounds like perfluorooctanoic acid (PFOA). The primary target organ for

PFAS toxicity is the liver.[5]

Acute Toxicity: No specific LD50 or LC50 values for potassium perfluoroheptanoate were

found. For the related compound, ammonium perfluorooctanoate, the oral LD50 in rats was

reported as 680 mg/kg for males and 430 mg/kg for females. The dermal LD50 in rabbits was

found to be 4300 mg/kg.

Skin and Eye Irritation: Based on data for related compounds, potassium
perfluoroheptanoate is expected to be a skin and eye irritant.

Chronic Toxicity and Carcinogenicity: Long-term exposure to certain PFAS has been

associated with adverse health effects, including liver toxicity.[5] Some studies have shown that

PFOA can induce liver adenomas in rodents.

Experimental Protocols Overview
Standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD) are typically followed for assessing the toxicity of chemicals.
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Acute Oral Toxicity (OECD 423): This method involves the administration of the substance in

graduated doses to several groups of experimental animals. Observations of effects and

mortality are made over a period of time to determine the LD50.

Skin Irritation/Corrosion (OECD 404): A small amount of the test substance is applied to the

shaved skin of an animal (typically a rabbit). The site is observed for erythema (redness) and

edema (swelling) at specified intervals.

Eye Irritation/Corrosion (OECD 405): The test substance is applied to one eye of an

experimental animal. The eye is examined for opacity, redness, and swelling of the

conjunctiva at specific time points.

Signaling Pathways in PFAS-Induced Toxicity
Research into the mechanisms of PFAS toxicity has identified the activation of nuclear

receptors as a key event. Peroxisome proliferator-activated receptors (PPARs), particularly

PPARα and PPARγ, are primary targets.[6][7][8][9][10][11] Activation of these receptors can

lead to alterations in lipid metabolism, cell proliferation, and other cellular processes,

contributing to the observed toxic effects in the liver. Some studies also suggest the

involvement of the constitutive androstane receptor (CAR).[6][12]
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PFAS signaling pathway in hepatocytes.

Handling and Storage Precautions
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Proper handling and storage are crucial to minimize exposure and ensure safety.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a

particulate filter.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.
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Handling Potassium
Perfluoroheptanoate

Use Engineering Controls
(Fume Hood, Ventilation)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Follow Safe Handling Practices
(Avoid contact, inhalation)
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Workflow for safe handling procedures.

Storage Conditions
Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Keep container tightly sealed.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including hydrogen fluoride and

carbon oxides.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Avoid dust formation

and breathing vapors or dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Containment and Cleaning: Sweep up and shovel. Keep in suitable, closed containers for

disposal.
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Accidental Release

Assess Situation
(Size, Location)

Evacuate Area
(If necessary)

Don Appropriate PPE
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Clean Up Spill
(Sweep, shovel)

Dispose of Waste
(Follow regulations)

Decontaminate Area
and Equipment

Report Incident
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Logical flow for emergency spill response.

Environmental Information
Per- and polyfluoroalkyl substances are known for their persistence in the environment. They

are resistant to degradation and can bioaccumulate. Care should be taken to prevent their
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release into the environment. Dispose of this chemical in accordance with federal, state, and

local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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